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Compound of Interest

Compound Name: 6-Chloro-2-methylhept-2-ene

Cat. No.: B15434989 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-2-methylhept-2-ene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Chloro-2-methylhept-2-ene (CAS No. 80325-37-7). Adherence to these procedures is

essential for ensuring laboratory safety and proper environmental stewardship.

Hazard Summary
6-Chloro-2-methylhept-2-ene is a flammable liquid and vapor that can cause skin irritation,

serious eye irritation, and respiratory irritation.[1] It is imperative to handle this compound with

appropriate personal protective equipment in a controlled environment.

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 6-Chloro-2-methylhept-2-ene.
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PPE Category Specification Purpose

Hand Protection

Nitrile rubber gloves. For

extended contact or splash

risk, consider double gloving or

using thicker, chemical-

resistant gloves (e.g., Viton).[2]

To prevent skin contact and

irritation.[1]

Eye & Face Protection

ANSI-approved chemical

splash goggles. A face shield

should be worn when there is

a significant risk of splashing.

[2]

To protect eyes from splashes

and vapors, preventing serious

irritation.[1]

Skin & Body Protection

A fully buttoned lab coat. A

chemical-resistant apron is

recommended for larger

quantities or when transferring

the chemical.[2]

To protect skin and clothing

from contamination.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood.

[2] If a fume hood is not

available, a NIOSH/MSHA

approved respirator with an

organic vapor cartridge is

required.

To prevent inhalation of

vapors, which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE as specified in the table above.

Have a spill kit readily available, containing absorbent materials.
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Prepare a designated and properly labeled waste container for halogenated organic

waste.[3]

Handling:

Don all required PPE before handling the chemical.

Conduct all work, including transfers and reactions, within the chemical fume hood to

minimize inhalation exposure.[2]

Use only non-sparking tools and ensure all equipment is properly grounded to prevent

static discharge, given the flammable nature of the compound.[1]

Keep the container tightly closed when not in use to prevent the escape of vapors.[1]

In Case of a Spill:

For small spills, use absorbent pads to soak up the material. Place the used pads in a

sealed, labeled container for hazardous waste disposal.

In the event of a large spill, evacuate the area and contact your institution's environmental

health and safety department immediately.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 6-Chloro-2-methylhept-2-ene and any contaminated materials is crucial.

Waste Segregation:

Collect all waste containing 6-Chloro-2-methylhept-2-ene in a designated, leak-proof,

and clearly labeled "Halogenated Organic Waste" container.[3][4]

Crucially, do not mix halogenated waste with non-halogenated organic waste, as this can

complicate and increase the cost of disposal.[5]

Container Management:

Keep the waste container securely closed at all times, except when adding waste.[4]
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Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as acids, bases, and oxidizing agents.[2]

Final Disposal:

Dispose of the waste through your institution's hazardous waste management program.[1]

Ensure the hazardous waste tag is accurately filled out with all chemical constituents and

their approximate percentages.[5]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 6-Chloro-2-methylhept-2-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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